N-(2-iodophenyl)-2-methoxyacetamide

• IUPAC Name: N-(2-iodophenyl)-2-methoxyacetamide
• InChI: InChI=1S/C9H10INO2/c1-13-6-9(12)11-8-5-3-2-4-7(8)10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: FWZUJOLYMYNEHM-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=CC=C1I
• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol

Description

N-(2-iodophenyl)-2-methoxyacetamide, also known as IAM, is a chemical compound that has been extensively studied for its various applications in scientific research. This compound is a derivative of acetanilide and is widely used in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-2-methoxyacetamide is based on its ability to react with the sulfhydryl group of cysteine residues in proteins. This reaction results in the formation of a stable thioether bond, which can be used for protein labeling and modification.
Biochemical and Physiological Effects:
N-(2-iodophenyl)-2-methoxyacetamide has been shown to have a minimal effect on the biochemical and physiological properties of proteins. The reaction between N-(2-iodophenyl)-2-methoxyacetamide and cysteine residues does not affect the function or structure of the protein. Therefore, N-(2-iodophenyl)-2-methoxyacetamide is widely used in the study of protein structure and function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-iodophenyl)-2-methoxyacetamide in lab experiments include its high yield synthesis, minimal effect on protein function, and stability of the thioether bond formed. However, one of the limitations of using N-(2-iodophenyl)-2-methoxyacetamide is its specificity for cysteine residues. This limits its use in the study of proteins that do not contain cysteine residues.

Future Directions

There are several future directions for the use of N-(2-iodophenyl)-2-methoxyacetamide in scientific research. One of the areas of interest is the development of new labeling methods that can be used for the study of proteins that do not contain cysteine residues. Another area of interest is the development of new applications for N-(2-iodophenyl)-2-methoxyacetamide in the study of protein structure and function.
In conclusion, N-(2-iodophenyl)-2-methoxyacetamide is a chemical compound that has been extensively studied for its various applications in scientific research. Its ability to react with the sulfhydryl group of cysteine residues in proteins makes it a valuable reagent for protein labeling and modification. The future directions for the use of N-(2-iodophenyl)-2-methoxyacetamide in scientific research are promising, and it is expected that this compound will continue to be an important tool for the study of protein structure and function.

Synthesis Methods

N-(2-iodophenyl)-2-methoxyacetamide can be synthesized by reacting 2-iodoaniline with methoxyacetyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in high yield after purification.

Scientific Research Applications

N-(2-iodophenyl)-2-methoxyacetamide has been extensively used in scientific research for its various applications. It is widely used as a labeling reagent for proteins and peptides. N-(2-iodophenyl)-2-methoxyacetamide reacts with the sulfhydryl group of cysteine residues in proteins, resulting in the formation of a stable thioether bond. This labeling method is widely used in the study of protein structure and function.